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Compound of Interest

Compound Name: AL-470

Cat. No.: B15562856 Get Quote

Based on the comprehensive analysis of available data, it is highly probable that the intended

compound of interest is NCX 470, a novel nitric oxide (NO)-donating bimatoprost analog, rather

than "AL-470," for which no relevant scientific information was found in the context of drug

development. These application notes and protocols are therefore provided for NCX 470.

For the attention of: Researchers, scientists, and drug development professionals.

Introduction
NCX 470 is a promising therapeutic agent for the reduction of intraocular pressure (IOP) in

patients with open-angle glaucoma or ocular hypertension.[1][2] As a prodrug, NCX 470 is

metabolized in the eye into two active moieties: bimatoprost and a nitric oxide (NO)-donating

molecule. This dual-action mechanism provides a potent IOP-lowering effect by targeting two

distinct aqueous humor outflow pathways. Bimatoprost, a prostaglandin F2α analog, enhances

uveoscleral outflow, while the released nitric oxide increases conventional outflow through the

trabecular meshwork.[3][4][5]

These detailed application notes and protocols provide essential information for the preparation

and use of NCX 470 stock solutions in a research setting.

Quantitative Data Summary
The following table summarizes the key quantitative data for NCX 470.
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Property Value Source

Full Chemical Name

(S,E)-1-((1R,2R,3S,5R)-2-

((Z)-7-(ethylamino)-7-oxohept-

2-enyl)-3,5-

dihydroxycyclopentyl)-5-

phenylpent-1-en-3-yl 6-

(nitrooxy)hexanoate

[6]

Molecular Formula C₃₁H₄₆N₂O₈ MedChemExpress

Molecular Weight 574.71 g/mol MedChemExpress

Appearance Oil MedChemExpress

Solubility in DMSO ≥ 100 mg/mL (≥ 174.00 mM) MedChemExpress

Recommended Storage of

Stock Solution

-20°C for up to 1 month, -80°C

for up to 6 months
[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM NCX 470 Stock
Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of NCX 470, suitable for

use in various in vitro assays.

Materials:

NCX 470 (as supplied)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Analytical balance
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Vortex mixer

Procedure:

Equilibrate Reagents: Allow NCX 470 and DMSO to come to room temperature before use.

Weigh NCX 470: Accurately weigh 5.75 mg of NCX 470 using an analytical balance and

transfer it to a sterile amber microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing NCX 470.

Mixing: Securely cap the tube and vortex thoroughly until the oil is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution

if necessary.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at

-20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).

[3]

Protocol 2: General Protocol for In Vitro Cell-Based
Assays
This protocol provides a general workflow for utilizing the NCX 470 stock solution in cell-based

experiments, such as those involving human trabecular meshwork (HTM) cells.

Materials:

10 mM NCX 470 stock solution in DMSO

Appropriate cell culture medium

Cultured cells (e.g., primary HTM cells)

Sterile cell culture plates

Vehicle control (DMSO)
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Procedure:

Cell Seeding: Plate the cells at the desired density in a suitable cell culture plate and allow

them to adhere and grow according to the specific assay requirements.

Preparation of Working Solutions:

On the day of the experiment, thaw an aliquot of the 10 mM NCX 470 stock solution.

Prepare serial dilutions of the stock solution in fresh, pre-warmed cell culture medium to

achieve the desired final concentrations for your experiment.

Important: Ensure the final concentration of DMSO in the cell culture medium does not

exceed a level that is toxic to the cells (typically ≤ 0.1%). Prepare a vehicle control

containing the same final concentration of DMSO as the highest concentration of NCX 470

being tested.

Cell Treatment:

Carefully remove the existing medium from the cells.

Add the prepared working solutions of NCX 470 or the vehicle control to the respective

wells.

Incubation: Incubate the cells for the predetermined duration of the experiment under

standard cell culture conditions (e.g., 37°C, 5% CO₂).

Downstream Analysis: Following incubation, proceed with the specific assay to measure the

desired cellular response (e.g., changes in cell morphology, contractility, or gene

expression).

Visualizations
The following diagrams illustrate the signaling pathway of NCX 470 and a typical experimental

workflow.
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Caption: Dual signaling pathway of NCX 470.
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Caption: Experimental workflow for in vitro studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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